Intramolecular Hydrogen Bonding vs. 3-Amino Regioisomer
The solid-state structure of the target 5-amino compound reveals two intramolecular hydrogen bonds with lengths of 2.390 Å and 2.256 Å, which contribute to its molecular planarity and crystal packing [1]. This hydrogen bonding network is a consequence of the specific 5-amino substitution pattern and is expected to differ in the 3-amino regioisomer, for which such intramolecular interactions are not explicitly reported in the corresponding crystal structure [2].
| Evidence Dimension | Intramolecular Hydrogen Bond Length |
|---|---|
| Target Compound Data | 2.390 Å and 2.256 Å |
| Comparator Or Baseline | 3-Amino-N'-hydroxy-1H-pyrazole-4-carboximidamide (Regioisomer) |
| Quantified Difference | Not reported for comparator; presence of two specific intramolecular bonds in target vs. unreported in comparator. |
| Conditions | Single-crystal X-ray diffraction at T = 296 K |
Why This Matters
The presence of a specific intramolecular hydrogen bonding network directly influences the compound's crystal density and stability, which are critical parameters for its application in the development of high-energy materials.
- [1] Li, Y., Han, L., & Wang, B. (2024). The crystal structure of (Z)-5-amino-N′-hydroxy-1H-pyrazole-4-carboximidamide, C4H7N5O. Zeitschrift für Kristallographie - New Crystal Structures, 239(6), 1051-1052. View Source
- [2] Li, Y., Han, L., & Wang, B. (2024). Crystal structure of 3-amino-N′-hydroxy-1H-pyrazole-4-carboximidamide, C4H7N5O. Zeitschrift für Kristallographie - New Crystal Structures, 239(4), 659-660. View Source
